N-{3-[(isopropylamino)carbonyl]phenyl}-2-thiophenecarboxamide

• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol
• IUPAC Name: N-[3-(propan-2-ylcarbamoyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H16N2O2S/c1-10(2)16-14(18)11-5-3-6-12(9-11)17-15(19)13-7-4-8-20-13/h3-10H,1-2H3,(H,16,18)(H,17,19)
• InChI Key: UFCJGEMBECGPRB-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CS2

Description

N-{3-[(isopropylamino)carbonyl]phenyl}-2-thiophenecarboxamide, commonly known as MLN8054, is a selective inhibitor of the Aurora A kinase enzyme. Aurora A kinase plays a crucial role in cell division and is often overexpressed in cancer cells. Therefore, MLN8054 has been extensively studied for its potential use in cancer therapy.

Mechanism of Action

MLN8054 selectively inhibits the activity of Aurora A kinase, which is essential for proper cell division. By inhibiting Aurora A kinase, MLN8054 disrupts the spindle assembly and prevents the proper segregation of chromosomes during cell division. This leads to cell cycle arrest and ultimately, cell death.
Biochemical and Physiological Effects:
MLN8054 has been shown to have potent antitumor activity in preclinical models of cancer. The compound induces cell cycle arrest, apoptosis, and senescence in cancer cells, leading to their death. Additionally, MLN8054 has been shown to have a synergistic effect when used in combination with other chemotherapeutic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of MLN8054 is its selectivity for Aurora A kinase, which reduces the risk of off-target effects. Additionally, MLN8054 has shown promising results in preclinical models of cancer, making it a potential candidate for cancer therapy. However, one of the limitations of MLN8054 is its poor solubility, which can make it challenging to work with in the lab.

Future Directions

There are several future directions for the study of MLN8054. One potential direction is to investigate the use of MLN8054 in combination with other chemotherapeutic agents. Additionally, the development of more soluble analogs of MLN8054 could improve its effectiveness as a cancer therapeutic agent. Finally, further studies could investigate the role of Aurora A kinase in other cellular processes, which could lead to the development of new therapeutic targets.

Synthesis Methods

The synthesis of MLN8054 involves several steps, including the preparation of 3-(isopropylamino)benzoic acid, which is then coupled with 2-thiophenecarboxylic acid. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-isopropyl-N'-[3-(dimethylamino)propyl]carbodiimide to yield MLN8054.

Scientific Research Applications

MLN8054 has been extensively studied in preclinical models of cancer, and its potential as a cancer therapeutic agent has been investigated. The compound has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo, particularly in breast, colon, and lung cancer.